
Linearity Ranges for Pazufloxacin Determination

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pazufloxacin

CAS No.: 127045-41-4

Cat. No.: S002387

Get Quote

The table below summarizes the published linearity ranges for pazufloxacin from various analytical

techniques.

Analytical Method Matrix
Linearity
Range

Correlation
Coefficient (r²)

Source
Reference

Liquid Chromatography
(LC) [1]

Human Plasma 0.02 - 5

µg/mL

≥ 0.9923 [1]

RP-HPLC [2] [3] Bulk &

Formulation

5 - 25 µg/mL 0.998 [2] [3]

UHPLC-MS/MS [4] CRRT Filtrate 0.02 - 5

µg/mL *

Not Specified [4]

Colorimetric (AuNPs) [5] Aqueous Solution

/ Urine

0.05 - 25 µM Not Specified [5]

*The range of 0.02-5 µg/mL was validated for pazufloxacin in CRRT filtrate alongside other antibiotics [4].

This method uses molar concentration (µM) and demonstrated a linear relationship from the lower limit of

quantification (LLOQ) up to 25 µM [5].
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Here are the key methodological details for the analytical techniques cited:

For HPLC/LC Methods: A common reverse-phase chromatography setup is used.

Column: Typically a C18 column (e.g., Agilent Zorbax C18, Kromasil C-18) [2] [3].
Mobile Phase: Often a mixture of methanol and phosphate buffer (e.g., 50:50 v/v, pH 4.0) [2]

[3]. Another method uses a gradient of 0.1% formic acid (pH 3.0), acetonitrile, and methanol [1].
Detection: Methods use UV detection at 249 nm [2] [3] or fluorescence detection
(excitation/emission: 260/455 nm) [1].
Sample Preparation: For plasma, pre-treatment involves protein precipitation with
acetonitrile, followed by evaporation and reconstitution [1].

For Colorimetric Method (AuNPs):

Principle: Positively charged pazufloxacin molecules cause the aggregation of negatively

charged gold nanoparticles (AuNPs) synthesized using glucose, leading to a color change from
red to blue [5].

Measurement: The aggregation is monitored by measuring the absorption spectrum of the
solution [5].

Workflow for Analytical Method Development

The following diagram outlines the general workflow for developing and validating an analytical method

like those used for pazufloxacin:
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Key Considerations for Your Research

Method Selection Depends on Context: The UHPLC-MS/MS method [4] is suited for complex
biological fluids requiring high sensitivity, while RP-HPLC with UV detection [2] [3] is a robust, cost-

effective option for quality control of pharmaceutical formulations.
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Limited Direct Comparative Data: The search results provide individual method parameters but do

not contain head-to-head experimental data comparing the performance of pazufloxacin with other
fluoroquinolones under identical conditions.

Protocol Details Vary: The level of methodological detail in the available sources is inconsistent. For
a complete replication of experiments, consulting the full-text original articles is necessary.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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